1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[3-[(dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C16H18N4O2S/c1-20(2)10-14-13-8-11(5-6-15(13)22-19-14)18-16(21)17-9-12-4-3-7-23-12/h3-8H,9-10H2,1-2H3,(H2,17,18,21)
• InChI Key: JJWCBDHSFMWMCB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NOC2=C1C=C(C=C2)NC(=O)NCC3=CC=CS3
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea, also known as DMU-212, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMU-212 belongs to the class of benzoxazole urea derivatives and exhibits a wide range of biological activities.

Scientific Research Applications

1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea has been extensively studied for its potential therapeutic applications in various diseases. It exhibits potent anti-cancer, anti-inflammatory, anti-oxidant, and neuroprotective properties. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea has shown promising results in pre-clinical studies for the treatment of breast cancer, prostate cancer, lung cancer, and glioblastoma. It has also been studied for its anti-inflammatory properties in diseases such as rheumatoid arthritis and inflammatory bowel disease. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea has been shown to reduce oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea is not fully understood. However, studies have shown that it inhibits the activity of protein kinase B (Akt) and mammalian target of rapamycin (mTOR) signaling pathways. These pathways play a crucial role in cell growth, proliferation, and survival. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea also induces apoptosis (programmed cell death) in cancer cells by activating caspase-3 and caspase-9. In addition, it exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Biochemical and Physiological Effects:
1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea exhibits a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea also reduces oxidative stress and improves cognitive function in animal models of Alzheimer's disease. It exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea has also been shown to reduce the expression of matrix metalloproteinases (MMPs), which play a crucial role in tumor invasion and metastasis.

Advantages and Limitations for Lab Experiments

1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high purity. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea exhibits potent anti-cancer, anti-inflammatory, anti-oxidant, and neuroprotective properties, making it a promising candidate for the treatment of various diseases. However, 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea has some limitations for lab experiments. It has not yet been tested in clinical trials, and its safety and efficacy in humans are still unknown. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea also has limited water solubility, which may affect its bioavailability.

Future Directions

There are several future directions for 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea research. First, more pre-clinical studies are needed to determine the safety and efficacy of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea in humans. Second, the mechanism of action of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea needs to be further elucidated to identify potential targets for drug development. Third, the water solubility of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea needs to be improved to enhance its bioavailability. Fourth, 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea can be further modified to enhance its potency and selectivity for specific diseases. Finally, clinical trials are needed to determine the therapeutic potential of 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea in various diseases.
In conclusion, 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea is a synthetic compound that exhibits potent anti-cancer, anti-inflammatory, anti-oxidant, and neuroprotective properties. It has potential therapeutic applications in various diseases and has been extensively studied in pre-clinical models. 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea has several advantages for lab experiments, but its safety and efficacy in humans are still unknown. Future research directions for 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea include more pre-clinical studies, elucidation of its mechanism of action, improvement of its water solubility, and clinical trials to determine its therapeutic potential.

Synthesis Methods

1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea is synthesized by reacting 1,2-benzoxazole-5-carboxylic acid with dimethylamine and thioanisole in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with N,N-dimethylformamide-dimethylacetal (DMF-DMA) and urea to obtain 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea. The synthesis method is relatively simple and yields high purity 1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(thiophen-2-ylmethyl)urea.